9H-Fluoren-9-ylmethyl N-[(2R)-1-oxo-3-[(triphenyl-methyl)sulfanyl]propan-2-yl]carbamate

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(2R)-1-oxo-3-tritylsulfanylpropan-2-yl]carbamate
• InChI: InChI=1S/C37H31NO3S/c39-24-30(38-36(40)41-25-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)26-42-37(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-24,30,35H,25-26H2,(H,38,40)/t30-/m1/s1
• InChI Key: FEFWRXFCWGLFQX-SSEXGKCCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCC(C=O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SC[C@@H](C=O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C37H31NO3S
• Molecular Weight: 569.7 g/mol

Description

9H-Fluoren-9-ylmethyl N-[(2R)-1-oxo-3-[(triphenyl-methyl)sulfanyl]propan-2-yl]carbamate is a useful research compound. Its molecular formula is C37H31NO3S and its molecular weight is 569.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The compound has been studied for its crystal structure properties. For instance, a related chiral N-(fluoren-9-ylmethyloxyxcarbonyl) precursor was investigated, revealing insights into its crystalline structure, including hydrogen bonds and intermolecular interactions (Gainsford & Luxenburger, 2012).

Molecular Characterization

Research has also focused on the molecular characterization of similar compounds. This includes analysis of their molecular plane and hydrogen bonding characteristics, contributing to understanding their chemical behavior (Yamada et al., 2008).

Synthesis and Spectral Analysis

The compound and its derivatives have been synthesized and analyzed for spectral properties. This includes studying electron absorption and fluorescence spectra in different solvents and matrices, which is significant for developing electro-optical materials (Lukes et al., 2005).

Application in Synthesis of Other Compounds

The compound has utility in the synthesis of various other compounds. For example, it has been used to create carbamates and dipeptidyl urea esters, useful in pharmaceutical and chemical research (Babu & Kantharaju, 2005).

Photophysical Properties and Material Science Applications

Research includes the exploration of its photophysical properties, such as fluorescence and solvatochromism, which are critical in material science and electronic applications (Athira et al., 2020).

Development of Fluorescent Chemosensors

The compound has been explored for its potential in creating fluorescent chemosensors. This application is particularly relevant in environmental monitoring, biosensing, and detection of various substances (Qian et al., 2019).

Safety and Hazards

Direct contact with this compound should be avoided because it may cause irritation to the skin, eyes, and respiratory tract.